1-[5-(methoxymethyl)-2-furoyl]-4-(4-methyl-1H-pyrazol-1-yl)piperidine-4-carboxylic acid

• IUPAC Name: 1-[5-(methoxymethyl)furan-2-carbonyl]-4-(4-methylpyrazol-1-yl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C17H21N3O5/c1-12-9-18-20(10-12)17(16(22)23)5-7-19(8-6-17)15(21)14-4-3-13(25-14)11-24-2/h3-4,9-10H,5-8,11H2,1-2H3,(H,22,23)
• InChI Key: PLYLMUIYHLQLQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)C2(CCN(CC2)C(=O)C3=CC=C(O3)COC)C(=O)O
• Molecular Formula: C17H21N3O5
• Molecular Weight: 347.4 g/mol

Description

The compound “1-[5-(methoxymethyl)-2-furoyl]-4-(4-methyl-1H-pyrazol-1-yl)piperidine-4-carboxylic acid” is a complex organic molecule that contains several functional groups and substructures, including a methoxymethyl group, a furoyl group, a 1H-pyrazol group, and a piperidine group. These substructures are common in many organic compounds and have been extensively studied.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group or substructure. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex, given the number of different functional groups and substructures present. The 1H-pyrazol and piperidine substructures, for example, would introduce a degree of cyclicality and potentially some aromaticity into the structure.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups and substructures. For example, the 1H-pyrazol group might be involved in reactions with electrophiles, while the piperidine group might undergo reactions with acids or bases.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the various functional groups and substructures. For example, the presence of the methoxymethyl and carboxylic acid groups could make the compound polar and potentially soluble in water.

Future Directions

Given the complexity of this compound and the potential for biological activity suggested by the presence of the 1H-pyrazol and piperidine substructures, it could be of interest for further study. Future research could focus on synthesizing the compound and studying its physical and chemical properties, reactivity, and potential biological activity.